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Cat. No.: B163737 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,3',5,5'-Tetramethylbenzidine (TMB) dihydrochloride is a sensitive chromogenic substrate for

horseradish peroxidase (HRP) and is widely used in enzyme-linked immunosorbent assays

(ELISAs) and other immunohistochemical techniques.[1][2][3] Its water-soluble nature makes it

a convenient alternative to other substrates.[3][4] This guide provides in-depth technical

information on the safe handling, storage, and disposal of TMB dihydrochloride powder to

ensure the safety of laboratory personnel and the integrity of experimental results.

Hazard Identification and Classification
While TMB dihydrochloride is considered a safer alternative to benzidine, it is still a chemical

that requires careful handling.[3] According to multiple safety data sheets, the toxicological

properties of TMB dihydrochloride have not been fully investigated.[5][6] Some sources

indicate that it may be toxic by inhalation, in contact with skin, and if swallowed.[1]

GHS Hazard Statements (Potential): While not consistently classified across all suppliers,

potential hazards based on available information include:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3][7]
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H319: Causes serious eye irritation.[3][7]

H341: Suspected of causing genetic defects.[3][7]

Physical and Chemical Properties
A summary of the physical and chemical properties of TMB dihydrochloride is presented in

the table below. Data is aggregated from various supplier safety data sheets.

Property Value References

Chemical Formula
C₁₆H₂₀N₂ · 2HCl (or

C₁₆H₂₂Cl₂N₂)
[1][8]

Molecular Weight 313.27 g/mol [1][8]

Appearance
White to off-white or light

brown crystalline powder.
[1][3][9]

Melting Point ≥300 °C [1][3]

Boiling Point 368.6°C at 760 mmHg [1]

Flash Point 54 °C [1]

Solubility

Soluble in water, DMSO, and a

mixture of acetic acid and

water.

[2][10]

Stability

Stable under recommended

storage conditions. Sensitive

to light and moisture.

[11]

Toxicological Data
There is a notable lack of comprehensive toxicological data for TMB dihydrochloride across

multiple safety data sheets. The following table summarizes the available information.
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Toxicity Endpoint Result References

Acute Oral Toxicity No data available [12]

Acute Dermal Toxicity No data available [6]

Acute Inhalation Toxicity No data available [6]

Skin Corrosion/Irritation No data available [12]

Serious Eye Damage/Irritation No data available [12]

Respiratory or Skin

Sensitization
No data available [12]

Germ Cell Mutagenicity No data available [12]

Carcinogenicity No data available [12]

Reproductive Toxicity No data available [12]

STOT-Single Exposure No data available [12]

STOT-Repeated Exposure No data available [12]

Handling and Storage
Proper handling and storage are crucial to maintain the chemical's integrity and ensure user

safety.

5.1. Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.[7][12]

Avoid the formation of dust and aerosols.[12]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[12][13]

Avoid contact with skin, eyes, and clothing.[7][12]

Do not breathe dust.[1]
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Wash hands thoroughly after handling.[13]

Use non-sparking tools and prevent electrostatic discharge.[12]

5.2. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][12]

Recommended storage temperature is typically 2-8°C.[1][10]

Protect from light and moisture.[5][11]

Store away from incompatible materials such as strong oxidizing agents.[5]

Personal Protective Equipment (PPE)
A summary of recommended personal protective equipment is provided in the table below.

PPE Type Specifications References

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.

[12]

Skin Protection

Chemical-impermeable gloves

(inspected prior to use) and

protective clothing.

[12][13]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation is experienced.

[5]

First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention.
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Exposure Route First Aid Measures References

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration.

[12]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

[12]

Eye Contact
Rinse with pure water for at

least 15 minutes.
[12]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person.

[12]

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate personnel to a safe area.[12]

Ensure adequate ventilation.[12]

Avoid dust formation.[12]

Wear appropriate personal protective equipment.[12]

Prevent further leakage or spillage if safe to do so.[12]

Do not let the chemical enter drains.[12]

Sweep up the spilled powder and place it in a suitable, closed container for disposal.[5]

Use spark-proof tools and explosion-proof equipment.[12]
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Fire Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

[12]

Hazardous Combustion Products: May include carbon oxides (CO, CO₂), nitrogen oxides

(NOx), and hydrogen chloride gas.[5][6]

Firefighting Equipment: Wear a self-contained breathing apparatus for firefighting if

necessary.[12]

Disposal Considerations
Dispose of TMB dihydrochloride in accordance with local, regional, and national hazardous

waste regulations.[5] Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste.[5]

Experimental Protocols
11.1. Protocol for Preparation of a TMB Working Solution

This is a general protocol; refer to your specific assay for precise concentrations.

Preparation of Stock Solution:

Wear appropriate PPE and work in a chemical fume hood.

Prepare a stock solution by dissolving TMB dihydrochloride in a suitable solvent such as

DMSO or a phosphate-citrate buffer. A common stock solution concentration is 1 mg/ml.

[14]

For example, to prepare a 1 mg/ml stock in DMSO, weigh out 10 mg of TMB
dihydrochloride powder and dissolve it in 10 ml of DMSO.

Stock solutions in DMSO can be stored in aliquots at -20°C for extended periods.[14]

Preparation of Working Solution:
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Immediately before use, dilute the stock solution to the desired working concentration in

the appropriate assay buffer (e.g., phosphate-citrate buffer, pH 5.0).[14]

For ELISA applications, the working solution often requires the addition of hydrogen

peroxide (H₂O₂). A typical final concentration is 0.01% H₂O₂.[4]

For example, dilute 1 ml of the DMSO stock solution with 9 ml of phosphate-citrate buffer

and add 2 µl of 30% H₂O₂ per 10 ml of the final solution.[14]

11.2. Protocol for Handling a Small Spill of TMB Dihydrochloride Powder

Notification: Alert colleagues in the immediate area.

Isolation: Restrict access to the spill area.

Ventilation: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the sash at

the appropriate height.

PPE: Don appropriate PPE, including a respirator, chemical-resistant gloves, safety goggles,

and a lab coat.

Containment: Carefully cover the spill with a damp paper towel to avoid generating dust.

Clean-up:

Gently sweep the contained powder into a labeled, sealable waste container.

Use a wet paper towel to wipe the spill area.

Place all contaminated materials (gloves, paper towels, etc.) into the waste container.

Decontamination: Decontaminate the spill area with a suitable cleaning agent.

Disposal: Dispose of the waste according to your institution's hazardous waste procedures.

Visualizations
12.1. Biochemical Reaction Pathway
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The following diagram illustrates the enzymatic reaction of TMB catalyzed by horseradish

peroxidase (HRP) in the presence of hydrogen peroxide.

Caption: Enzymatic oxidation of TMB by HRP.

12.2. Hierarchy of Controls for Safe Handling

This diagram illustrates the hierarchy of control measures for minimizing exposure to TMB
dihydrochloride powder, from most to least effective.

Caption: Hierarchy of controls for chemical safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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